3-(4-ethoxyphenyl)-1-methyl-2-thioxo-4-imidazolidinone

• IUPAC Name: 3-(4-ethoxyphenyl)-1-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H14N2O2S/c1-3-16-10-6-4-9(5-7-10)14-11(15)8-13(2)12(14)17/h4-7H,3,8H2,1-2H3
• InChI Key: LWLFTVHSNXBWRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CN(C2=S)C
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

3-(4-ethoxyphenyl)-1-methyl-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields, including medicine, agriculture, and environmental science. This compound is commonly referred to as ETMI and has a unique structure that makes it an attractive target for researchers. In

Scientific Research Applications

ETMI has been extensively studied for its potential use in various scientific research areas. One of the most promising applications of ETMI is in the field of medicine. Studies have shown that ETMI has potent antitumor activity and can inhibit the growth of cancer cells. This makes it a potential candidate for the development of new cancer treatments. Additionally, ETMI has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
ETMI also has potential applications in agriculture. Studies have shown that ETMI can inhibit the growth of plant pathogens, making it a potential candidate for the development of new fungicides and pesticides. Additionally, ETMI has been shown to have plant growth-promoting effects, making it a potential candidate for the development of new plant growth regulators.

Mechanism of Action

The mechanism of action of ETMI is not fully understood. However, studies have shown that ETMI can inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells and plant pathogens. Additionally, ETMI has been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
ETMI has been shown to have various biochemical and physiological effects. Studies have shown that ETMI can induce oxidative stress in cancer cells, leading to their death. Additionally, ETMI has been shown to inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells and plant pathogens. Furthermore, ETMI has been shown to have anti-inflammatory effects, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of ETMI is its potent antitumor activity. This makes it a potential candidate for the development of new cancer treatments. Additionally, ETMI has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, one of the limitations of ETMI is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ETMI. One potential direction is the development of new cancer treatments based on ETMI. Additionally, further studies are needed to fully understand the mechanism of action of ETMI. Furthermore, studies are needed to optimize the synthesis method of ETMI to increase its yield and purity. Finally, studies are needed to investigate the potential environmental impacts of ETMI and its potential use as a plant growth regulator.

Synthesis Methods

The synthesis method of ETMI involves the condensation of ethyl 4-aminobenzoate with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with methyl isothiocyanate to yield ETMI. This method has been optimized to yield high purity ETMI with a yield of up to 80%.